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Compound of Interest

Compound Name: Archangelicin

Cat. No.: B1665600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Archangelicin. The following procedures are based on general principles of laboratory

chemical safety and available information on furanocoumarins, the chemical class to which

Archangelicin belongs. Adherence to local, state, and federal regulations is mandatory.

I. Understanding the Hazards
Archangelicin, a furanocoumarin, presents potential health risks. Furanocoumarins are known

for their phototoxic, and in some cases, photogenotoxic and photocarcinogenic properties.

Direct contact with the skin followed by exposure to sunlight can cause severe skin irritation

and burns. While specific toxicity data for Archangelicin is limited, it is prudent to handle it with

the utmost care, assuming it possesses hazards similar to other compounds in its class.

Table 1: Archangelicin Hazardous Properties and Handling Precautions
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Property Information

Chemical Name Archangelicin

CAS Number 2607-56-9

Chemical Class Furanocoumarin

Known Hazards

Belongs to the furanocoumarin class, which is

associated with phototoxicity. May cause skin

irritation upon exposure to UV light.[1][2]

Personal Protective Equipment (PPE)

Wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety goggles,

and a lab coat.

Handling

Handle in a well-ventilated area, preferably

within a fume hood, to avoid inhalation of any

dust or aerosols. Avoid contact with skin and

eyes. Wash hands thoroughly after handling.[1]

[3]

Storage

Store in a tightly sealed, light-resistant container

in a cool, dry, and well-ventilated area away

from incompatible materials.

Spill Cleanup

In case of a spill, wear appropriate PPE. For

solid spills, gently sweep up the material to

avoid creating dust and place it in a sealed

container for disposal. For liquid spills, absorb

with an inert material (e.g., vermiculite, sand)

and place in a sealed container for disposal.

Clean the spill area with soap and water.

II. Disposal Workflow
The following workflow provides a logical approach to the disposal of Archangelicin waste.
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Identify Archangelicin Waste Stream
(Pure compound, contaminated labware, solutions)

Segregate Waste at Source

Is the waste pure Archangelicin or highly concentrated?

Yes

Is the waste a dilute aqueous solution?

Yes

Is the waste contaminated labware (glassware, PPE)?

Yes

Package in a labeled, sealed, and compatible container.
Label as 'Hazardous Waste - Archangelicin'

Consider potential in-lab treatment (See Section III) Decontaminate labware (See Section IV)

Arrange for pickup by a licensed hazardous waste disposal company

Consult institutional EHS for specific guidance on aqueous waste disposal

If decontamination is not feasible

Dispose of decontaminated labware as regular lab waste (if permitted)
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Dilute Aqueous Archangelicin Waste

Risk Assessment & EHS Consultation

Feasibility of In-Lab Treatment

UV Irradiation

Option 1

Heat Treatment

Option 2

Adsorption (e.g., autoclaved fungi)

Option 3

If treatment is not feasible or effective

No

Verify Degradation/Removal (e.g., HPLC)

Dispose of Treated Waste according to EHS guidelines

Successful Unsuccessful

Dispose as Hazardous Aqueous Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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